Cas no 62459-02-3 (7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione)

• Product Name: 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione
• CAS No: 62459-02-3
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• MDL: MFCD09839775
• CID: 826376
• PubChem ID: 12307852
• Update Time: 2025-05-21

7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione
• 7-benzyl-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-2,4-dione
• 7-Benzyl-5,6,7,8-tetrahydropyrido-[3,4-d]pyrimidine-2,4(1H,3H)-dione
• 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine-2,4-diol
• 7-benzyl-1H,2H,3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-2,4-dione
• PubChem17821
• BCP24859
• SC1991
• FCH2825707
• RP29101
• GS
• 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione
• CHEMBL4566424
• 7-benzyl-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-2,4-diol
• AKOS024462259
• J-519090
• DB-073123
• BDBM50535679
• AKOS015855740
• MFCD09839775
• 62459-02-3
• Z2044743431
• MFCD20275595
• SCHEMBL19616715
• SCHEMBL4144313
• EN300-749140
• SY351365
• GS-6307
• 7-BENZYL-1H,3H,5H,6H,8H-PYRIDO[3,4-D]PYRIMIDINE-2,4-DIONE
• SY006796
• DTXSID20487036
• CS-M2094

• MDL： MFCD09839775
• Inchi： 1S/C14H15N3O2/c18-13-11-6-7-17(8-10-4-2-1-3-5-10)9-12(11)15-14(19)16-13/h1-5H,6-9H2,(H2,15,16,18,19)
• InChI Key： DYNBNPAECUWPPS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CN(CC3C=CC=CC=3)CC2)NC(N1)=O

Computed Properties

• Exact Mass: 257.11600
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4

Experimental Properties

• PSA: 68.96000
• LogP: 0.55940

7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione

Introduction to 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione (CAS No. 62459-02-3)

7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione is a significant compound in the field of pharmaceutical chemistry, renowned for its structural complexity and potential biological activities. This compound, identified by its CAS number 62459-02-3, belongs to the pyrido-pyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse pharmacological properties. The presence of multiple nitrogen atoms in its structure contributes to its unique electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The molecular framework of 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione incorporates a benzyl group at the 7-position and a dione moiety at the 2 and 4 positions. This specific arrangement imparts distinct reactivity and functionality to the molecule. The tetrahydropyrido-pyrimidine core is particularly intriguing as it mimics the structure of several natural products and bioactive molecules. Such structural motifs are often explored in medicinal chemistry due to their ability to interact with biological targets in a predictable manner.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, pyrido-pyrimidines have emerged as a privileged scaffold due to their versatility in modulating various biological pathways. The compound 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione has been extensively studied for its potential applications in treating a range of diseases. Its ability to engage with multiple targets makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an antitumor agent. Preclinical studies have demonstrated that derivatives of pyrido-pyrimidines can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The dione moiety in 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione plays a crucial role in this activity by facilitating interactions with specific protein targets. These interactions can lead to the disruption of cancer cell metabolism and ultimately induce apoptosis.

The benzyl group at the 7-position also contributes significantly to the biological activity of this compound. It serves as a pharmacophore that enhances binding affinity to biological targets. This feature is particularly important in drug design as it allows for fine-tuning of the molecule's properties to optimize its therapeutic efficacy. The combination of the dione and benzyl groups creates a multifaceted structure that can be further modified to develop more potent derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that 7-Benzyl-5,6,7,8-tetrahydropyrido3,4-dpyrimidine-2,4(1H,3H)-dione can bind effectively to enzymes and receptors involved in cancer progression. These findings provide a strong rationale for further exploring its potential as an anticancer agent.

In addition to its antitumor properties，this compound has also shown promise in other therapeutic areas. For instance，it has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of pyrido-pyrimidines to modulate neurotransmitter systems makes them attractive candidates for developing treatments that can slow down or reverse the progression of these conditions.

The synthesis of 7-Benzyl-5，6，7，8-tetrahydropyrido3，4-dpyrimidine-2，4(1H，3H)-dione presents both challenges and opportunities for synthetic chemists。The complexity of its structure requires careful planning and execution to ensure high yields and purity。However，the availability of efficient synthetic routes has made it possible to produce this compound on a scalable basis。Recent developments in catalytic methods have further streamlined its synthesis，making it more accessible for medicinal chemists worldwide。

The future prospects for this compound are promising。Ongoing research is focused on identifying new derivatives that can enhance its therapeutic potential while minimizing side effects。By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design，scientists are optimistic about uncovering novel applications for this versatile molecule。

In conclusion，7-Benzyl-5，6，7，8-tetrahydropyrido3，4-dpyrimidine-2，4(1H，3H)-dione(CAS No.62459-02-3) is a remarkable compound with significant potential in pharmaceutical applications。Its unique structural features and biological activities make it a valuable asset in drug discovery efforts。As research continues to uncover new therapeutic uses for this molecule，it is likely that we will see more innovative treatments emerge based on its scaffold。